Cas no 14768-15-1 (Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadoliniu)

• Product Name: Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadoliniu
• CAS No: 14768-15-1
• MF: C₃₃H₅₇GdO₆
• MW: 707.052091360092
• MDL: MFCD00010349
• CID: 87405
• PubChem ID: 5483717
• Update Time: 2025-11-02

Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadoliniu Chemical and Physical Properties

Names and Identifiers

• Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadoliniu
• GADOLINIUM(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
• gadolinium,(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
• Gd(tmhd)3
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)gadoli nium
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)gadolinium(III)
• Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)gadolinium(III),Gd(TMHD)3
• GADOLINIUM-DPM
• Resolve-Al? Gd
• RESOLVE-AL(TM) GD
• gadolinium(III) tris(tetramethylheptanedionate)
• GADOLINIUM III 2,2,6,6-TETRAMETHYLHEPTANEDIONATE
• Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')
• GADOLINIUM (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• GADOLINIUM-DPM 99%
• PRASEODYMIUM TRIS(3-(HEPTAFLUOROPROPYL-&
• Tris(2,2,6,6-tetramethylheptane-3,5-dionato-O,O')gadolinium
• AKOS025401821
• gadolinium(3+);(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• GADOLINIUM(III)-DPM
• AC-26290
• 14768-15-1
• NSC 174898
• EINECS 238-834-4
• DPHFYRREQBVMBY-LWTKGLMZSA-K
• 238-834-4

• MDL： MFCD00010349
• Inchi： 1S/3C11H20O2.Gd/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/q;;;+3/p-3/b3*8-7-;
• InChI Key： DPHFYRREQBVMBY-LWTKGLMZSA-K
• SMILES： [Gd+3].[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.[O-]/C(=C\C(C(C)(C)C)=O)/C(C)(C)C

Computed Properties

• Exact Mass: 710.363
• Monoisotopic Mass: 710.363
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 12
• Complexity: 189
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• Topological Polar Surface Area: 112A^2

Experimental Properties

• Color/Form: Not determined
• Melting Point: 182-184 °C(lit.)
• Boiling Point: 295°C
• Flash Point: 109.7 °C
• PSA: 102.42000
• LogP: 7.82070
• Sensitiveness: Hygroscopic
• Solubility: Not determined

Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadoliniu Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25-26
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：Hygroscopic. Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadoliniu

Comprehensive Guide to Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadolinium (CAS No. 14768-15-1): Properties, Applications, and Market Insights

Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadolinium, often abbreviated as Gd(TMHD)3, is a highly specialized organometallic compound with the CAS number 14768-15-1. This compound belongs to the family of lanthanide β-diketonates, which are widely recognized for their unique coordination chemistry and versatile applications in advanced materials science. The gadolinium(III) complex features three 2,2,6,6-tetramethyl-3,5-heptanedionate ligands, providing exceptional thermal stability and solubility in organic solvents—properties that make it valuable for high-tech applications.

One of the most compelling aspects of Gd(TMHD)3 is its role in thin film deposition processes, particularly chemical vapor deposition (CVD) and atomic layer deposition (ALD). Researchers and engineers frequently search for "gadolinium precursors for CVD" or "high-purity Gd compounds for thin films," reflecting the growing demand in semiconductor and optoelectronic industries. The compound's ability to form uniform gadolinium oxide (Gd2O3) films makes it indispensable for manufacturing high-k dielectric materials used in next-generation transistors and memory devices.

Beyond electronics, Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato)gadolinium has gained attention in nanotechnology circles. Recent studies explore its use in synthesizing gadolinium-doped nanoparticles for biomedical imaging, capitalizing on gadolinium's paramagnetic properties. Queries like "MRI contrast agent alternatives" or "lanthanide nanoparticles for diagnostics" highlight this emerging application. However, unlike ionic gadolinium compounds, Gd(TMHD)3 offers improved stability, reducing concerns about gadolinium retention in biological systems.

The compound's volatility profile and sublimation characteristics are frequently discussed in academic forums. With a decomposition temperature above 200°C, Gd(TMHD)3 outperforms many other lanthanide precursors in high-temperature applications. This thermal resilience aligns with industry searches for "thermally stable metalorganic compounds" and "precursors for high-temperature coatings." Materials scientists particularly value these properties when developing protective coatings for aerospace components or luminescent materials for LED technologies.

From a market perspective, the global demand for Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-gadolinium reflects broader trends in advanced materials and miniaturized electronics. Suppliers often field inquiries about "Gd(TMHD)3 purity standards" and "scalable synthesis methods," indicating its industrial relevance. The compound typically appears in 99.9% to 99.999% purity grades, with pricing strongly correlated to purity levels and isotopic enrichment. As industries push toward smaller feature sizes in chip manufacturing, the precision offered by high-purity gadolinium precursors becomes increasingly critical.

Environmental and safety considerations for CAS 14768-15-1 follow standard protocols for metalorganic compounds. Proper handling requires argon or nitrogen gloveboxes to prevent moisture degradation, a detail often searched alongside "storage conditions for lanthanide complexes." While not classified as hazardous under normal conditions, its air-sensitive nature necessitates specialized handling procedures that align with industrial hygiene best practices.

Innovation surrounding Gd(TMHD)3 continues to evolve, with recent patent literature exploring its utility in quantum dot synthesis and advanced catalysis. The compound's ligand architecture allows for precise control over gadolinium coordination geometry, making it valuable for designing single-molecule magnets—a hot topic in molecular spintronics. These cutting-edge applications respond to search trends like "molecular qubits design" and "lanthanide-based magnetic materials," positioning Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato)gadolinium at the forefront of materials innovation.

For researchers specifying CAS 14768-15-1 in their work, analytical characterization typically involves FT-IR spectroscopy (showing distinctive ν(C=O) stretches at ~1600 cm⁻¹), elemental analysis, and thermal gravimetric analysis (TGA). These technical details frequently appear in searches such as "characterization methods for metal β-diketonates" or "Gd(TMHD)3 spectroscopic data," underscoring the compound's established role in materials characterization workflows.